(3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester
Overview
Description
(3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester, also known as PFP-TBC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a carbamate derivative that has been synthesized using a specific method. PFP-TBC has shown promising results in various scientific studies, and its potential applications in different fields have been explored.
Mechanism of Action
The mechanism of action of (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester involves the binding of the compound to the active site of acetylcholinesterase. This binding results in the inhibition of the enzyme's activity, leading to an increase in the concentration of acetylcholine in the nervous system. This increase in acetylcholine concentration has various physiological effects, such as increased muscle contraction and improved cognitive function.
Biochemical and Physiological Effects
(3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester has been shown to have various biochemical and physiological effects. In addition to its inhibitory effect on acetylcholinesterase activity, (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester has been shown to have antioxidant properties. This antioxidant activity is due to the presence of the pentafluoroethylsulfanyl group in the compound. (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester has also been shown to have anti-inflammatory properties, which make it a potential therapeutic agent for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester in lab experiments is its relatively straightforward synthesis method. The compound is also stable and can be stored for extended periods without degradation. However, one of the limitations of using (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester in lab experiments is its limited solubility in water. This limited solubility can make it challenging to use the compound in certain experimental setups.
Future Directions
For research on (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester include exploring its potential therapeutic applications in various diseases and further studying its biochemical and physiological effects.
Scientific Research Applications
(3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester has been extensively studied for its potential applications in different fields of scientific research. One of the primary applications of (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester is in the field of biochemistry. (3-Pentafluoroethylsulfanyl-propyl)-carbamic acid tert-butyl ester has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system. This inhibition of acetylcholinesterase activity has potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease.
properties
IUPAC Name |
tert-butyl N-[3-(1,1,2,2,2-pentafluoroethylsulfanyl)propyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16F5NO2S/c1-8(2,3)18-7(17)16-5-4-6-19-10(14,15)9(11,12)13/h4-6H2,1-3H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFEZHSYUXBNBAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCSC(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16F5NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601147809 |
Source
|
| Record name | 1,1-Dimethylethyl N-[3-[(1,1,2,2,2-pentafluoroethyl)thio]propyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601147809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1208080-47-0 |
Source
|
| Record name | 1,1-Dimethylethyl N-[3-[(1,1,2,2,2-pentafluoroethyl)thio]propyl]carbamate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1208080-47-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl N-[3-[(1,1,2,2,2-pentafluoroethyl)thio]propyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601147809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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